[Lys5,MeLeu9,Nle10]-NKA(4-10)

• IUPAC Name: (3S)-3-amino-4-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-amino-1-oxohexan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-methylamino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxohexan-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C39H65N9O9/c1-7-8-16-27(34(42)52)44-38(56)30(19-23(2)3)48(6)31(49)22-43-39(57)33(24(4)5)47-37(55)29(20-25-14-10-9-11-15-25)46-36(54)28(17-12-13-18-40)45-35(53)26(41)21-32(50)51/h9-11,14-15,23-24,26-30,33H,7-8,12-13,16-22,40-41H2,1-6H3,(H2,42,52)(H,43,57)(H,44,56)(H,45,53)(H,46,54)(H,47,55)(H,50,51)/t26-,27-,28-,29-,30-,33-/m0/s1
• InChI Key: FIBMQAYBIOYAKI-HLYNNXGTSA-N
• Canonical SMILES: CCCCC(C(=O)N)NC(=O)C(CC(C)C)N(C)C(=O)CNC(=O)C(C(C)C)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CCCCN)NC(=O)C(CC(=O)O)N
• Isomeric SMILES: CCCC[C@@H](C(=O)N)NC(=O)[C@H](CC(C)C)N(C)C(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(=O)O)N
• Molecular Formula: C39H65N9O9
• Molecular Weight: 804.0 g/mol

Description

[Lys5,MeLeu9,Nle10]-NKA(4-10) is a synthetic heptapeptide analog of Neurokinin A (NKA), engineered to enhance selectivity and stability. It acts as a highly potent and selective agonist of the neurokinin-2 (NK2) receptor, with an IC50 of 6.1 nM for NK2 binding and EC50 values of 10 nM (bladder) and 117 nM (fundus) in rat tissues . Structural modifications include:

• Lys5: Enhances receptor interaction.
• MeLeu9 and Nle10: Improve metabolic stability and resistance to enzymatic degradation compared to native NKA .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Lys5,MeLeu9,Nle10]-NKA(4-10) typically involves solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The process includes:

Coupling Reactions: Using reagents like N,N’-diisopropylcarbodiimide (DIC) and hydroxybenzotriazole (HOBt) to facilitate the formation of peptide bonds.

Deprotection Steps: Removing protecting groups from the amino acids to allow for subsequent coupling reactions.

Cleavage from Resin: Using trifluoroacetic acid (TFA) to cleave the peptide from the resin and remove side-chain protecting groups.

Industrial Production Methods

While specific industrial production methods for [Lys5,MeLeu9,Nle10]-NKA(4-10) are not widely documented, large-scale peptide synthesis often involves automated peptide synthesizers and high-performance liquid chromatography (HPLC) for purification. These methods ensure high purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

[Lys5,MeLeu9,Nle10]-NKA(4-10) can undergo various chemical reactions, including:

Oxidation: The methionine residue can be oxidized to methionine sulfoxide or methionine sulfone.

Reduction: Disulfide bonds, if present, can be reduced to free thiols using reducing agents like dithiothreitol (DTT).

Substitution: Amino acid residues can be substituted with other amino acids to create analogs with different properties.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or performic acid.

Reduction: Dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

Substitution: Standard SPPS reagents like DIC and HOBt.

Major Products Formed

Oxidation: Methionine sulfoxide, methionine sulfone.

Reduction: Free thiol groups.

Substitution: Peptide analogs with modified amino acid sequences.

Scientific Research Applications

Structural Characteristics

The modifications in LMN-NKA include:

• Lysine at position 5
• Methyl-leucine at position 9
• Norleucine at position 10

These changes contribute to its high selectivity and potency, with an IC50 value of 6.1 nM for NK2 receptors, making it a valuable tool for studying neurokinin receptor functions and therapeutic applications .

Pharmacological Applications

LMN-NKA has diverse applications in pharmacology, particularly in the following areas:

1. Pain Management

• LMN-NKA modulates pain pathways by influencing neurogenic inflammation and nociceptive responses. It has been studied for its potential role in chronic pain syndromes and conditions like asthma, where it may enhance nociceptive signaling .

2. Bladder and Bowel Dysfunction

• Research indicates that LMN-NKA induces urination and defecation through NK2 receptor activation. In animal studies, administration of LMN-NKA resulted in significant increases in bladder pressure and voiding efficiency. For instance, doses ranging from 30 to 100 μg/kg led to rapid-onset urination within minutes .

Study	Animal Model	Dosage (μg/kg)	Effect
Study A	Rats	30-100	Increased urination and defecation
Study B	Dogs	10-300	Induced bladder contractions
Study C	Minipigs	100	Enhanced colorectal pressure

3. Respiratory Disorders

• LMN-NKA's role in bronchial reactivity is under investigation, particularly for its potential effects on conditions such as asthma. Its ability to induce vasodilation and bronchoconstriction may offer therapeutic avenues for managing respiratory disorders .

Mechanistic Insights

The mechanism of action of LMN-NKA involves:

• NK2 Receptor Activation : Primarily mediates urination and defecation.
• NK1 Receptor Interaction : At higher doses, it can activate NK1 receptors, leading to side effects such as flushing and hypotension . This dual receptor interaction necessitates careful dosage management to optimize therapeutic benefits while minimizing adverse effects.

Case Studies

Several case studies have highlighted the pharmacodynamics of LMN-NKA:

Case Study 1: Urinary Function in Spinal Cord Injury

• In chronic spinal cord injury models, LMN-NKA was administered subcutaneously over a period of 30 days. The results demonstrated consistent voiding responses and increased bladder pressure, indicating its potential as a treatment for bladder dysfunction in spinal cord injury patients .

Case Study 2: Comparative Efficacy in Animal Models

• A comparative study across different animal models (dogs, rats, minipigs) showed that LMN-NKA effectively induced micturition and defecation with varying efficacy based on species and dosage routes (IV vs SC vs IN) .

Mechanism of Action

[Lys5,MeLeu9,Nle10]-NKA(4-10) exerts its effects by binding to and activating the neurokinin-2 receptor. This activation triggers a cascade of intracellular signaling pathways, leading to physiological responses such as smooth muscle contraction and neurotransmitter release. The primary molecular targets include G-protein coupled receptors and downstream effectors like phospholipase C and protein kinase C .

Comparison with Similar Compounds

Binding Affinity and Selectivity

Key data from radioligand binding assays (Ki ratios) and calcium response assays (EC50 ratios) highlight its superior NK2 selectivity:

Table 1: Receptor Selectivity Profiles

Compound	NK2 vs. NK1 Ki Ratio	NK2 vs. NK1 EC50 Ratio (Calcium)	NK2 Selectivity in cAMP Assay
[Lys5,MeLeu9,Nle10]-NKA(4-10)	674-fold	105-fold	Moderate (2nd highest)
[Arg5,MeLeu9,Nle10]-NKA(4-10)	28-fold	70-fold	Not reported
[β-Ala8]-NKA(4–10)	Reduced	54-fold	244-fold
Native NKA	20-fold	<1-fold	Low

• Superiority : [Lys5,MeLeu9,Nle10]-NKA(4-10) exhibits the highest NK2/NK1 selectivity in calcium assays, outperforming even [Arg5,MeLeu9,Nle10]-NKA(4-10) .
• Functional Divergence : While [β-Ala8]-NKA(4–10) shows higher selectivity in cAMP pathways (244-fold), [Lys5,MeLeu9,Nle10]-NKA(4-10) remains superior in calcium signaling, suggesting biased agonism depending on downstream pathways .

Functional Efficacy and Potency

Table 2: Functional Activity in Recombinant Systems

Compound	pEC50 (NK2 Calcium)	pEC50 (NK1 Calcium)	Full Agonist Behavior
[Lys5,MeLeu9,Nle10]-NKA(4-10)	9.90	7.11	Yes
[Arg5,MeLeu9,Nle10]-NKA(4-10)	10.08	7.15	Yes
[β-Ala8]-NKA(4–10)	8.50	7.79	Yes
Substance P	7.15	10.48	Yes

• Potency : [Arg5,MeLeu9,Nle10]-NKA(4-10) is the most potent NK2 agonist (pEC50 = 10.08), but its lower selectivity limits utility compared to [Lys5,MeLeu9,Nle10]-NKA(4-10) .

Structural Modifications and Stability

• MeLeu9 and Nle10 : These substitutions reduce enzymatic degradation, enhancing in vivo stability. Native NKA and [Arg5]-NKA(4–10) are less stable .
• Lys5 vs. Arg5 : Lys5 provides better selectivity than Arg5, which marginally improves potency but reduces specificity .
• β-Ala8 : While improving metabolic stability, β-Ala8 incorporation reduces NK2 selectivity in calcium assays .

In Vivo Efficacy

Table 3: In Vivo Effects in Animal Models

Compound	Model (Dose)	Effect
[Lys5,MeLeu9,Nle10]-NKA(4-10)	Minipigs (30–100 μg/kg SC)	Dose-dependent bladder/colorectal pressure increase; blocked by GR 159897 (NK2 antagonist)
	Dogs (10–100 μg/kg IV)	NK2-mediated micturition/defecation; NK1-mediated emesis
[β-Ala8]-NKA(4–10)	Rat vas deferens	Thiorphan-resistant activity

• Therapeutic Potential: [Lys5,MeLeu9,Nle10]-NKA(4-10) is formulated in oral disintegrating tablets (ODTs) for neurogenic bladder treatment, showing 97% peptide release within 15 minutes and stability under varied conditions .

Biological Activity

Introduction

[Lys5,MeLeu9,Nle10]-NKA(4-10), also known as LMN-NKA, is a synthetic analog of neurokinin A (NKA), a member of the tachykinin family of neuropeptides. This compound is primarily recognized for its high selectivity and potency as an NK2 receptor agonist, with an IC50 value of 6.1 nM, making it a significant subject of pharmacological research. The modifications in its amino acid sequence enhance its biological activity while potentially minimizing side effects associated with natural peptides.

Chemical Structure and Synthesis

The structural modifications of LMN-NKA include:

• Lysine at position 5
• Methyl-leucine at position 9
• Norleucine at position 10

These alterations are designed to improve receptor binding affinity and metabolic stability compared to the natural neurokinin A. The synthesis typically employs solid-phase peptide synthesis (SPPS), allowing precise control over the peptide sequence and modifications.

LMN-NKA primarily acts on neurokinin receptors, specifically NK2 receptors, influencing various physiological processes such as:

• Vasodilation
• Bronchoconstriction
• Smooth muscle contraction in the bladder and gastrointestinal tract

Pharmacological Effects

Research indicates that LMN-NKA induces significant biological effects, particularly in modulating bladder and colorectal functions:

• Bladder Function : In studies involving anesthetized animals, LMN-NKA produced rapid increases in bladder pressure and facilitated urination. In conscious dogs and minipigs, it consistently induced urination and defecation within minutes post-administration .
• Colorectal Activity : The compound also enhances colorectal pressure and activity, indicating its potential therapeutic applications for bowel dysfunction .

Dose-Response Studies

A dose-response study demonstrated that administration of LMN-NKA (10–100 μg/kg) resulted in:

• Increased urine volume : Significant increases were observed at doses of 30 μg/kg and above.
• Decreased latency to urinate : The time taken to initiate urination decreased with higher doses.
• Rapid defecation : Similar patterns were observed for defecation, with latency significantly reduced at higher doses .

Side Effects

While LMN-NKA shows promise for therapeutic applications, higher doses can activate NK1 receptors, leading to side effects such as flushing and emesis. This non-selective activation may limit its clinical utility .

Comparative Analysis with Related Compounds

The following table summarizes the biological activities and modifications of LMN-NKA compared to other related tachykinins:

Compound Name	Key Modifications	Biological Activity
Neurokinin A	None	Natural ligand for NK receptors
[Lys5,Nle10]-Neurokinin A	Norleucine instead of MeLeu	Similar receptor activity
[Arg6,Leu8]-Neurokinin A	Arginine at position 6	Enhanced agonistic activity
[Lys5,MeLeu9,NorLeu10]-NKA(4-10)	Norleucine instead of Leu	Increased stability
[Lys5,MeLeu9,Nle10]-NKA(4-10)	Methyl-Leucine at position 9	High selectivity for NK2 receptors; significant bladder and colorectal activity

Unique Properties

The unique combination of modifications in LMN-NKA enhances its receptor affinity and selectivity compared to other tachykinins. The presence of methyl-leucine contributes to improved metabolic stability and altered pharmacokinetics, making it a valuable candidate in drug design .

Animal Studies

• Minipig Studies : In minipig models, LMN-NKA administration resulted in increased peak bladder pressures and enhanced colorectal activity. The findings suggest a potential role in treating bladder dysfunctions .
• Chronic Spinal Cord Injury Rats : In chronic spinal cord injury models, LMN-NKA demonstrated reproducible effects on urination and defecation, indicating its potential application in managing neurogenic bladder conditions .

Q & A

Basic Research Questions

Q. What experimental approaches are used to determine the receptor selectivity of [Lys⁵,MeLeu⁹,Nle¹⁰]-NKA(4-10) for NK2 versus NK1 receptors?

• Methodological Answer : Receptor selectivity is assessed using radioligand binding assays to measure IC₅₀ values. For example, [Lys⁵,MeLeu⁹,Nle¹⁰]-NKA(4-10) exhibits an IC₅₀ of 6.1 nM at human NK2 receptors, with minimal affinity for NK1 receptors . Functional assays, such as measuring smooth muscle contraction in isolated tissues (e.g., rat bladder or guinea pig colon), confirm NK2-specific activity. Antagonists like SR 48968 (NK2-selective) are used to validate receptor involvement .

Q. How is the in vivo efficacy of [Lys⁵,MeLeu⁹,Nle¹⁰]-NKA(4-10) assessed in preclinical models?

• Methodological Answer : Efficacy is evaluated in anesthetized mini-pigs and conscious dogs via subcutaneous or intravenous administration. Key endpoints include increases in bladder pressure (EC₅₀ = 10 nM in rat bladder) and colorectal contractions, alongside monitoring of secondary effects like hypotension and emesis . Dose-response curves and receptor antagonist co-administration (e.g., SR 48968) are critical for mechanistic validation.

Q. What structural modifications enhance the enzymatic stability of [Lys⁵,MeLeu⁹,Nle¹⁰]-NKA(4-10) compared to native NKA(4-10)?

• Methodological Answer : The substitutions MeLeu⁹ (N-methyl leucine) and Nle¹⁰ (norleucine) reduce susceptibility to proteolytic degradation. These modifications improve stability in biological matrices, as confirmed by mass spectrometry and HPLC retention time analysis in stability assays .

Advanced Research Questions

Q. What methodological challenges arise when formulating [Lys⁵,MeLeu⁹,Nle¹⁰]-NKA(4-10) for oral administration, and how are they addressed?

• Methodological Answer : The peptide’s poor oral bioavailability (due to mucosal keratinization in rodents) is mitigated using lyophilized oral disintegrating tablets (ODTs) . Excipient optimization (e.g., 3% gelatin, 2% glycine) ensures rapid disintegration (<30 seconds) and peptide release (>97% in 15 minutes). Sublingual administration in spinal cord-injured rats demonstrates dose-dependent bladder pressure increases, though potency remains lower than intravenous routes .

Q. How do species-specific differences in NK2 receptor responses impact pharmacological data interpretation?

• Methodological Answer : Guinea pigs show no behavioral responses to central NK2 agonist administration (e.g., no wet-dog shakes), unlike rodents. This contrasts with functional NK2-mediated smooth muscle contraction in human and guinea pig tissues. Researchers must validate receptor subtypes (e.g., human vs. rodent NK2) using Schild analysis (pKB = 9.85 for SR 48968 in human colon) and select species-aligned models for translational relevance .

Q. What strategies validate NK2 receptor-mediated effects in ex vivo tissue preparations?

• Methodological Answer : Antagonist co-incubation (e.g., SR 48968) and neuronal transmission blockade (e.g., atropine for muscarinic receptors) are used. For example, SR 48968 reduces [Lys⁵,MeLeu⁹,Nle¹⁰]-NKA(4-10)-induced human colonic contractions by >90%, confirming NK2 specificity. Tissue viability is confirmed via repeated agonist challenges without response attenuation .

Q. Key Considerations for Experimental Design

• Storage : Store lyophilized peptide at -20°C (stable for 3 years); reconstitute in DMSO or saline for in vivo use .
• Dose Calibration : Use molarity-based calculations for in vivo studies (e.g., 1.5–5 mg/kg in rats) .
• Control Experiments : Include NK1 antagonists (e.g., CP99994) to rule off-target effects in NK2 studies .